Cas no 26791-72-0 (2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)-)

26791-72-0 structure

Product Name:2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)-

CAS No:26791-72-0

MF:C₁₇H₂₂O₅

MW:306.353585720062

CID:263022

PubChem ID:442335

Update Time:2025-04-19

2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)- Chemical and Physical Properties

- 2H-Cyclohepta[b]furan-2-one,6-[(1R)-1-(acetyloxy)-3-oxobutyl]-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-,(3aR,7S,8aR)-
- [(1R)-1-[(3aR,7S,8aR)-7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl]-3-oxobutyl] acetate
- Q27108570
- DTXSID40331800
- C09603
- [(1R)-1-[(1R,3S,7R)-3-Methyl-8-methylidene-9-oxo-10-oxabicyclo[5.3.0]dec-4-en-4-yl]-3-oxo-butyl]acetate
- NS00094711
- 26791-72-0
- Xanthumin
- CHEBI:10071
- Inchi： 1S/C17H22O5/c1-9-7-15-14(11(3)17(20)22-15)6-5-13(9)16(8-10(2)18)21-12(4)19/h5,9,14-16H,3,6-8H2,1-2,4H3/t9-,14+,15+,16+/m0/s1
- InChI Key： DPSCQKGSAHTWSP-LDYRWJSCSA-N
- SMILES： O1C(C(=C)[C@H]2CC=C([C@@H](CC(C)=O)OC(C)=O)[C@@H](C)C[C@@H]12)=O

1. 1294. Studies on sesquiterpenoids. Part XI. Structure and stereochemistry of Xanthumin, a stereoisomer of Xanthinin

Hitoshi Minato,Isao Horibe J. Chem. Soc. 1965 7009
2. 1294. Studies on sesquiterpenoids. Part XI. Structure and stereochemistry of Xanthumin, a stereoisomer of Xanthinin

Hitoshi Minato,Isao Horibe J. Chem. Soc. 1965 7009
3. Synthetical studies of terpenoids. Part XII. Synthesis of the lactone of (±)-α-(2-hydroxy-4-methyl-5-oxocycloheptyl)propionic acid

Opinder Singh Bhanot,Jaswant Rai Mahajan,Phanindra Chandra Dutta J. Chem. Soc. C 1968 1128
4. Index pages

Nat. Prod. Rep. 1984 1 I1
5. Journal: index of authors, 1965

J. Chem. Soc. 1965 7537